Cas no 417700-59-5 (4-Bromo-5-cyclohexyl-1H-pyrazole)
417700-59-5 structure
Product Name:4-Bromo-5-cyclohexyl-1H-pyrazole
CAS No:417700-59-5
MF:C9H13BrN2
MW:229.116921186447
CID:2114287
Update Time:2023-11-22
4-Bromo-5-cyclohexyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-3-cyclohexyl-1H-Pyrazole
- 4-bromo-5-cyclohexyl-1H-pyrazole
- 4-Bromo-5-cyclohexyl-1H-pyrazole
-
- Inchi: 1S/C9H13BrN2/c10-8-6-11-12-9(8)7-4-2-1-3-5-7/h6-7H,1-5H2,(H,11,12)
- InChI Key: JWEHPPBHYMETMF-UHFFFAOYSA-N
- SMILES: BrC1C=NNC=1C1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Topological Polar Surface Area: 28.7
4-Bromo-5-cyclohexyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B293540-10mg |
4-Bromo-5-cyclohexyl-1H-pyrazole |
417700-59-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B293540-50mg |
4-Bromo-5-cyclohexyl-1H-pyrazole |
417700-59-5 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B293540-100mg |
4-Bromo-5-cyclohexyl-1H-pyrazole |
417700-59-5 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-1259490-0.05g |
4-bromo-3-cyclohexyl-1H-pyrazole |
417700-59-5 | 95% | 0.05g |
$94.0 | 2023-05-25 | |
| Enamine | EN300-1259490-0.1g |
4-bromo-3-cyclohexyl-1H-pyrazole |
417700-59-5 | 95% | 0.1g |
$140.0 | 2023-05-25 | |
| Enamine | EN300-1259490-0.25g |
4-bromo-3-cyclohexyl-1H-pyrazole |
417700-59-5 | 95% | 0.25g |
$200.0 | 2023-05-25 | |
| Enamine | EN300-1259490-0.5g |
4-bromo-3-cyclohexyl-1H-pyrazole |
417700-59-5 | 95% | 0.5g |
$374.0 | 2023-05-25 | |
| Enamine | EN300-1259490-1.0g |
4-bromo-3-cyclohexyl-1H-pyrazole |
417700-59-5 | 95% | 1g |
$499.0 | 2023-05-25 | |
| Enamine | EN300-1259490-2.5g |
4-bromo-3-cyclohexyl-1H-pyrazole |
417700-59-5 | 95% | 2.5g |
$978.0 | 2023-05-25 | |
| Enamine | EN300-1259490-5.0g |
4-bromo-3-cyclohexyl-1H-pyrazole |
417700-59-5 | 95% | 5g |
$1448.0 | 2023-05-25 |
4-Bromo-5-cyclohexyl-1H-pyrazole Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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